Cas no 339114-86-2 (2-(4-chlorophenyl)-2-(6-chloropyridin-2-yl)acetonitrile)

• Product Name: 2-(4-chlorophenyl)-2-(6-chloropyridin-2-yl)acetonitrile
• CAS No: 339114-86-2
• CID: 4648962
• Update Time: 2025-07-23

2-(4-chlorophenyl)-2-(6-chloropyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-2-(6-chloropyridin-2-yl)acetonitrile

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(4-chlorophenyl)-2-(6-chloropyridin-2-yl)acetonitrile

Comprehensive Analysis of 2-(4-chlorophenyl)-2-(6-chloropyridin-2-yl)acetonitrile (CAS No. 339114-86-2)

2-(4-chlorophenyl)-2-(6-chloropyridin-2-yl)acetonitrile, with the CAS number 339114-86-2, is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique molecular structure featuring both chlorophenyl and chloropyridinyl groups, is often studied for its potential applications in crop protection and medicinal chemistry. Researchers and industry professionals frequently search for terms like "339114-86-2 synthesis", "2-(4-chlorophenyl)-2-(6-chloropyridin-2-yl)acetonitrile uses", and "chlorophenyl acetonitrile derivatives" to explore its properties and applications.

The growing interest in sustainable agriculture has led to increased demand for innovative compounds like 2-(4-chlorophenyl)-2-(6-chloropyridin-2-yl)acetonitrile. Its structural similarity to known bioactive molecules makes it a candidate for developing new pest control solutions. Recent studies have explored its potential as a precursor for neonicotinoid alternatives, addressing concerns about environmental impact. Keywords such as "eco-friendly agrochemical intermediates" and "low-toxicity crop protection compounds" reflect current market trends and research directions.

From a chemical perspective, the acetonitrile moiety in 339114-86-2 provides valuable reactivity for further derivatization. The presence of two chlorine atoms at specific positions enhances both the compound's stability and its ability to interact with biological targets. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize this material, with researchers often searching for "339114-86-2 analytical methods" and "chlorophenyl-pyridine compound characterization".

The pharmaceutical industry has shown interest in 2-(4-chlorophenyl)-2-(6-chloropyridin-2-yl)acetonitrile as a potential building block for drug discovery. Its structural features resemble those found in various CNS-active compounds, prompting investigations into its structure-activity relationships. Recent patent literature reveals applications in developing neurological disorder treatments, with particular attention to its potential as a GABA receptor modulator precursor.

Manufacturing processes for CAS 339114-86-2 typically involve multi-step synthetic routes starting from readily available chlorobenzene and chloropyridine derivatives. Process optimization remains an active area of research, with many professionals searching for "large-scale synthesis of 2-(4-chlorophenyl)-2-(6-chloropyridin-2-yl)acetonitrile" and "cost-effective production methods for chlorophenyl acetonitriles". Recent advances in catalytic cyanation techniques have improved the efficiency of producing such compounds.

Environmental considerations play an increasingly important role in the development and application of 339114-86-2. Researchers are investigating its biodegradation pathways and ecotoxicological profile, responding to market demands for green chemistry solutions. These studies often focus on the compound's persistence in soil and water systems, with search terms like "environmental fate of chlorophenyl-pyridine compounds" becoming more prevalent in scientific literature.

Quality control standards for 2-(4-chlorophenyl)-2-(6-chloropyridin-2-yl)acetonitrile require precise analytical methods to ensure purity and consistency. The pharmaceutical and agrochemical industries maintain strict specifications, typically demanding purity levels above 98%. Common impurities include positional isomers and hydrolysis products, making chromatographic separation techniques crucial for quality assurance.

Future research directions for CAS 339114-86-2 may explore its potential in material science applications. The compound's aromatic systems and nitrile functionality suggest possible uses in organic electronics or as a ligand in coordination chemistry. As interdisciplinary research grows, search queries combining "chlorophenyl acetonitrile" with terms like "conductive polymers" or "metal-organic frameworks" are expected to increase.

Regulatory aspects surrounding 2-(4-chlorophenyl)-2-(6-chloropyridin-2-yl)acetonitrile continue to evolve as new data becomes available. While not currently classified as hazardous under major chemical inventories, proper handling procedures should always be followed. Industry professionals frequently search for "339114-86-2 safety data" and "chlorophenyl nitrile regulatory status" to ensure compliance with international standards.

The commercial availability of 339114-86-2 has expanded in recent years, with multiple suppliers offering the compound in various quantities. Pricing trends show seasonal fluctuations based on raw material costs and demand from end-use industries. Procurement specialists often search for "bulk 2-(4-chlorophenyl)-2-(6-chloropyridin-2-yl)acetonitrile suppliers" and "custom synthesis of chloropyridine derivatives" when sourcing this material.

In conclusion, 2-(4-chlorophenyl)-2-(6-chloropyridin-2-yl)acetonitrile (CAS No. 339114-86-2) represents a versatile chemical intermediate with significant potential across multiple industries. Its unique combination of aromatic chlorination and nitrile functionality continues to inspire innovative applications, from crop protection solutions to pharmaceutical development. As research progresses and new applications emerge, this compound will likely remain an important focus for chemists and material scientists worldwide.